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Compound of Interest

Compound Name: 2-Chloro-5,6-dimethylnicotinic acid

Cat. No.: B029067 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and storage of 2-Chloro-5,6-dimethylnicotinic acid.

Troubleshooting Guide
This section addresses specific issues that may arise during experiments involving 2-Chloro-
5,6-dimethylnicotinic acid.
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Issue Question Answer

Exposure

What should I do if I

accidentally come into contact

with the substance?

Skin Contact: Immediately

wash the affected area with

soap and plenty of water,

removing any contaminated

clothing.[1][2] Eye Contact:

Rinse your eyes immediately

with plenty of water for at least

15 minutes, including under

the eyelids.[1][2] Inhalation:

Move to a well-ventilated area

with fresh air. If you experience

breathing difficulties, seek

medical attention.[3] Ingestion:

Do not induce vomiting. Drink

plenty of water and seek

immediate medical assistance.

[1]

Spills
How should I handle a small

spill of the solid compound?

For small spills, you should

wear appropriate personal

protective equipment (PPE),

including gloves, and sweep

up the solid material. Place the

swept-up material into a

suitable container for disposal.

Ensure the area is well-

ventilated.

Decomposition What are the signs of

decomposition and what

should I do?

While specific signs for this

compound are not detailed,

discoloration or a change in

physical appearance could

indicate decomposition.

Thermal decomposition can

release irritating gases and

vapors.[1] If you suspect

decomposition, handle the
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material with caution in a well-

ventilated area and dispose of

it according to regulations.

Contamination

What should I do if my

personal protective equipment

(PPE) becomes contaminated?

Remove and wash

contaminated clothing and

gloves before re-use.[1]

Frequently Asked Questions (FAQs)
What personal protective equipment (PPE) should I wear when handling 2-Chloro-5,6-
dimethylnicotinic acid?

It is recommended to wear appropriate protective gloves, clothing, and eye/face protection.[2]

[4] Work in a well-ventilated area or under a fume hood to avoid inhaling dust.[3][5]

What are the proper storage conditions for this chemical?

Store the container tightly closed in a dry, cool, and well-ventilated place.[1][5][6] It should be

stored away from incompatible materials such as strong oxidizing agents and strong bases.[2]

Some suppliers recommend storage in an inert atmosphere at 2-8°C.[7]

What should I do in case of a fire involving this substance?

Use a water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam to extinguish

the fire.[1][2][4] Firefighters should wear self-contained breathing apparatus and full protective

gear.[2]

What are the known hazards of 2-Chloro-5,6-dimethylnicotinic acid?

This chemical can cause skin and serious eye irritation.[4][8][9] It may also cause respiratory

irritation.[4][9]

Quantitative Data Summary
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Property Value Source

Molecular Formula C8H8ClNO2 [10]

Molecular Weight 185.61 g/mol [10]

Appearance
White to light yellow

powder/crystal
[6]

Melting Point 157 - 161 °C [1]

Solubility
Sparingly soluble in water and

methanol.
[6]

Storage Temperature
Room temperature or 2-8°C

(inert atmosphere)
[7]

Experimental Workflow: Chemical Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b029067?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13857~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:11:13~~2-Chloro-6-methylnicotinic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC154695000&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-817071&DocumentType=MSD&DocumentId=817071_SDS_CY_EN.PDF&DocumentUID=586791&Language=EN&Country=CY&Origin=PDP
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/150339
https://www.echemi.com/produce/pr22072988356-2-chloro-5-methylnicotinic-acid.html
https://nschemicals.in/product/2-chloro-nicotinic-acid/
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatech/bl3h160bdde1?context=bbe
http://ww.chemblink.com/products/120003-75-0.htm
http://ww.chemblink.com/products/120003-75-0.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylnicotinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylnicotinic-acid
https://www.synblock.com/product/120003-75-0.html
https://www.benchchem.com/product/b029067#handling-and-storage-of-2-chloro-5-6-dimethylnicotinic-acid
https://www.benchchem.com/product/b029067#handling-and-storage-of-2-chloro-5-6-dimethylnicotinic-acid
https://www.benchchem.com/product/b029067#handling-and-storage-of-2-chloro-5-6-dimethylnicotinic-acid
https://www.benchchem.com/product/b029067#handling-and-storage-of-2-chloro-5-6-dimethylnicotinic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b029067?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

